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Compound of Interest

Compound Name: CCT031374 hydrobromide

Cat. No.: B117414 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling CCT031374 hydrobromide, a potent inhibitor of the Wnt/β-catenin signaling pathway.

Adherence to these protocols is critical for minimizing risk and ensuring a safe research

environment.

CCT031374 hydrobromide is a research chemical and should be handled with care, as the full

toxicological properties may not be fully known. The following procedures are based on

available safety data sheets and general best practices for handling chemical compounds in a

laboratory setting.

Essential Safety and Personal Protective Equipment
(PPE)
When handling CCT031374 hydrobromide in its solid form or in solution, appropriate personal

protective equipment is mandatory. The primary routes of exposure to be prevented are

inhalation, skin contact, and eye contact.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Eye Protection
ANSI-approved safety glasses

with side shields or goggles.

Protects eyes from dust

particles and splashes.

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact with the

compound.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if dust is

generated.

Avoids inhalation of fine

particles.

Body Protection A standard laboratory coat.
Protects skin and clothing from

contamination.

Operational Plan: Step-by-Step Handling
Procedures
Following a systematic workflow is crucial for the safe handling of CCT031374 hydrobromide
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage is to desiccate at room temperature.

2. Preparation of Solutions:

All weighing and preparation of solutions should be conducted in a chemical fume hood to

minimize inhalation exposure.

CCT031374 hydrobromide is soluble in DMSO.
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Gently tap the vial before opening to dislodge any material that may have accumulated in the

cap during transit.

3. Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

4. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Unused Compound: Dispose of as hazardous chemical waste. Do not dispose of down the

drain.

Contaminated Materials: Any materials that have come into contact with CCT031374
hydrobromide, such as gloves, pipette tips, and empty vials, should be considered

contaminated and disposed of as hazardous waste.

Place all contaminated waste in a sealed, labeled container.
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Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of CCT031374
hydrobromide.
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Caption: Workflow for the safe handling of CCT031374 hydrobromide.

To cite this document: BenchChem. [Navigating the Safe Handling of CCT031374
Hydrobromide: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117414#personal-protective-equipment-for-handling-
cct031374-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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